Cas no 108438-52-4 (1H-Indole, 2-bromo-3-chloro-)

• Product Name: 1H-Indole, 2-bromo-3-chloro-
• CAS No: 108438-52-4
• MF: C₈H₅BrClN
• MW: 230.489000082016
• CID: 3593989
• PubChem ID: 13808296
• Update Time: 2025-04-22

1H-Indole, 2-bromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-bromo-3-chloro-
• 108438-52-4
• 2-bromo-3-chloro-1H-indole
• DTXSID501310924

• Inchi： 1S/C8H5BrClN/c9-8-7(10)5-3-1-2-4-6(5)11-8/h1-4,11H
• InChI Key： VECCYQZDQOPISO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(Cl)=C1Br

Computed Properties

• Exact Mass: 228.92939Da
• Monoisotopic Mass: 228.92939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.8Ų